![molecular formula C10H18N4O2 B2356623 1-(2-methoxyethyl)-3-(2-(2-methyl-1H-imidazol-1-yl)ethyl)urea CAS No. 1226427-09-3](/img/structure/B2356623.png)
1-(2-methoxyethyl)-3-(2-(2-methyl-1H-imidazol-1-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-methoxyethyl)-3-(2-(2-methyl-1H-imidazol-1-yl)ethyl)urea is a chemical compound that has been widely used in scientific research. This compound is also known as EMD 57283 and is used as a selective inhibitor of the protein kinase C (PKC) isoforms α and β. The compound has been shown to have potential therapeutic applications in the treatment of diseases such as cancer, diabetes, and cardiovascular diseases.
Scientific Research Applications
Applications in Dye-Sensitized Solar Cells (DSSC)
A study explored the synthesis of new imidazolium-based oligomers for use as electrolytes in dye-sensitized solar cells (DSSC). These oligomers, due to their intra- or inter-molecular hydrogen bonding interactions through urethane and urea bonds, could potentially replace conventional ionic liquid-type electrolytes, suggesting a role for similar compounds in renewable energy technologies (Seo et al., 2010).
Novel Phosphoranes Synthesis
Research on the synthesis and characterization of novel phosphoranes containing urea derivatives highlighted the chemoselective reactions of N-Acetyl-N′-methyl urea with acetylenic ester and phosphine, leading to products with potential applications in organic synthesis and material science (Afshar & Islami, 2009).
Antimicrobial Activities
A study on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones from urea derivatives revealed antimicrobial activities against a variety of Gram-positive and Gram-negative bacteria, indicating potential applications in pharmaceuticals and healthcare (Sharma et al., 2004).
Spectroscopic and Computational Study of Reactivity
The reactivity of newly synthesized imidazole derivatives was examined through spectroscopic characterization and computational studies. Such compounds exhibit potential for various applications, including as ligands in coordination chemistry and as materials with specific reactive properties (Hossain et al., 2018).
In Vivo and In Vitro Metabolism Studies
Although focused on ethylenethiourea, a study into its metabolism in rats and cats provides insights into how related urea derivatives might be metabolized in biological systems, which is crucial for understanding their potential therapeutic applications or toxicological profiles (Iverson et al., 1980).
properties
IUPAC Name |
1-(2-methoxyethyl)-3-[2-(2-methylimidazol-1-yl)ethyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O2/c1-9-11-3-6-14(9)7-4-12-10(15)13-5-8-16-2/h3,6H,4-5,7-8H2,1-2H3,(H2,12,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGWNKJJLBAUSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCNC(=O)NCCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.